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Compound of Interest

Compound Name: (3-Bromobutyl)cyclopropane

Cat. No.: B15257465

For Researchers, Scientists, and Drug Development Professionals

Abstract

(3-Bromobutyl)cyclopropane, with the CAS number 1340387-47-4, is a halogenated
hydrocarbon containing a cyclopropane ring. This document aims to provide a comprehensive
technical overview of this compound, consolidating available data on its chemical properties.
However, a thorough review of scientific literature and patent databases reveals a significant
lack of in-depth experimental data, including detailed synthetic protocols and applications in
drug development for this specific molecule. The information presented herein is based on data
aggregated from chemical suppliers and extrapolated knowledge from related cyclopropane-
containing compounds. Due to the absence of published experimental workflows or signaling
pathway involvements, visualizations in the form of diagrams cannot be provided at this time.

Chemical and Physical Properties

The fundamental properties of (3-Bromobutyl)cyclopropane are summarized below. This
data is primarily sourced from chemical supplier databases and computational models.
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Property Value Source
CAS Number 1340387-47-4 [1]
Molecular Formula C7Ha13Br [1]12]
Molecular Weight 177.08 g/mol [11[2]
Canonical SMILES cc(ccceicey)er [1]
InChi Key LLKFYINYKHAZCH- (1]
UHFFFAOYSA-N

XLogP3-AA 3.2 (2]
Rotatable Bond Count 3 [2]
Heavy Atom Count 8 [2]

Synthesis and Experimental Protocols

A specific, validated experimental protocol for the synthesis of (3-Bromobutyl)cyclopropane
is not currently available in published scientific literature. However, general synthetic strategies
for analogous brominated cyclopropane derivatives can provide a theoretical framework for its
preparation.

General Considerations for Synthesis

The synthesis of brominated cyclopropanes often involves the introduction of the bromine atom
onto a pre-existing cyclopropane-containing scaffold or the formation of the cyclopropane ring
on a brominated precursor.

Potential Synthetic Routes (Hypothetical):

» Bromination of a Cyclopropylalkanol: A plausible route could involve the bromination of 4-
cyclopropylbutan-2-ol. Reagents commonly used for such transformations include
phosphorus tribromide (PBrs) or thionyl bromide (SOBrz). Careful control of reaction
conditions would be necessary to avoid rearrangement of the cyclopropane ring, which is
susceptible to opening under acidic or electrophilic conditions.[3]
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o Cyclopropanation of a Bromoalkene: Another approach could be the cyclopropanation of a
bromoalkene, such as 6-bromohept-1-ene. Methods like the Simmons-Smith reaction (using
diliodomethane and a zinc-copper couple) are well-established for forming cyclopropane
rings from alkenes.[4]

Example of a Related Synthesis:
(Bromomethyl)cyclopropane

To provide context, a general procedure for the synthesis of the related compound,
(bromomethyl)cyclopropane, is described in the literature. This involves the reaction of
cyclopropylmethanol with a brominating agent in a suitable solvent.[5][6]

lllustrative Experimental Workflow (for a related compound):

Add Brominating Agent

Start: Cyclopropylmethanol
inan i (e.g., Phosphorus Tribromide)

aprotic solvent (e.g., DMF)

Reaction under controlled Aqueous Workup Purification
> Eemperature (eg. 0-20”cD > [ & Extraction (e.., Distillation)

Product:
(Bromomethyl)cyclopropane

Click to download full resolution via product page
Caption: Generalized workflow for the synthesis of (bromomethyl)cyclopropane.

Disclaimer: This protocol is for a related, but distinct, chemical entity and should not be
considered a validated method for the synthesis of (3-Bromobutyl)cyclopropane.

Applications in Research and Drug Development

There is no specific information in the public domain detailing the use of (3-
Bromobutyl)cyclopropane in research or as a building block in drug development.

Potential Roles of the Cyclopropane Moiety

Cyclopropane rings are of significant interest in medicinal chemistry.[7] They are often
incorporated into drug candidates to:
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 Introduce conformational rigidity: This can lead to higher binding affinity and selectivity for
biological targets.

o Modulate metabolic stability: The strained ring system can influence how a molecule is
processed by metabolic enzymes.

e Serve as a bioisostere: A cyclopropane ring can mimic other chemical groups, such as a
double bond or a phenyl ring, while having different physical and chemical properties.

The Role of the Bromo-Functional Group

The bromine atom in (3-Bromobutyl)cyclopropane provides a reactive handle for further
chemical transformations. It can participate in various reactions, including:

» Nucleophilic substitution: Allowing for the introduction of a wide range of functional groups.
o Grignard reagent formation: Enabling carbon-carbon bond formation.

Given these general principles, (3-Bromobutyl)cyclopropane could hypothetically serve as a
synthetic intermediate for creating more complex molecules with potential biological activity.

Safety and Handling

Specific safety and handling data for (3-Bromobutyl)cyclopropane is not readily available. As
with any halogenated organic compound, it should be handled with care in a well-ventilated
fume hood. Appropriate personal protective equipment, including gloves and safety glasses,
should be worn.

Conclusion

(3-Bromobutyl)cyclopropane (CAS number 1340387-47-4) is a chemical compound for which
basic identifying and computed property data are available. However, a significant gap exists in
the scientific literature regarding its synthesis, reactivity, and potential applications. For
researchers and drug development professionals, this compound represents a largely
unexplored chemical entity. Future research would be necessary to establish reliable synthetic
methods and to investigate its utility as a building block in medicinal chemistry and other areas
of organic synthesis. Without such foundational research, a more in-depth technical guide with
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detailed experimental protocols and diagrams of its biological or chemical interactions cannot
be produced.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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